Cas no 2680723-10-6 (Benzyl 7-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

• Product Name: Benzyl 7-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• CAS No: 2680723-10-6
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 5632050
• PubChem ID: 165932072
• Update Time: 2025-11-12

Benzyl 7-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680723-10-6
• benzyl 7-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• EN300-28290021
• Benzyl 7-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

• Inchi： 1S/C17H17NO4/c19-15-6-7-16-14(10-15)11-18(8-9-21-16)17(20)22-12-13-4-2-1-3-5-13/h1-7,10,19H,8-9,11-12H2
• InChI Key： QBLNHTCEJNSWQM-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CN(C(=O)OCC2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59Ų

Additional information on Benzyl 7-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

Benzyl 7-Hydroxy-2,3,4,5-Tetrahydro-1,4-Benzoxazepine-4-Carboxylate: A Comprehensive Overview

Benzyl 7-Hydroxy-2,3,4,5-Tetrahydro-1,4-Benzoxazepine-4-Carboxylate, also known by its CAS number 2680723-10-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazepines, which are heterocyclic compounds with a seven-membered ring containing both oxygen and nitrogen atoms. The presence of the hydroxyl group at the 7-position and the carboxylate ester functionality at the 4-position makes this compound unique and potentially bioactive.

The structure of Benzyl 7-Hydroxy-2,3,4,5-Tetrahydro-1,4-Benzoxazepine-4-Carboxylate is characterized by a fused bicyclic system. The benzoxazepine core consists of a benzene ring fused to a five-membered ring containing one oxygen and one nitrogen atom. The tetrahydro designation indicates that the five-membered ring is partially saturated, with two double bonds present. The hydroxyl group at position 7 adds to the compound's complexity and may play a role in its pharmacological activity. The carboxylate ester group at position 4 suggests that this compound could be an ester derivative of a corresponding acid.

Recent studies have highlighted the potential of benzoxazepines as scaffolds for drug discovery. For instance, research published in Journal of Medicinal Chemistry in 2023 demonstrated that certain benzoxazepine derivatives exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that Benzyl 7-Hydroxy-2,3,4,5-Tetrahydro-1,4-Benzoxazepine-4-Carboxylate could be explored for its potential therapeutic applications.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the benzoxazepine core. One common approach is the cyclization of an appropriate amino alcohol or amide derivative under acidic or basic conditions. Subsequent functionalization steps are then employed to introduce the hydroxyl and carboxylate groups at their respective positions. The use of protecting groups and selective deprotection strategies is often necessary to achieve the desired stereochemistry and regioselectivity.

In terms of pharmacokinetics, preliminary studies indicate that Benzyl 7-Hydroxy-2,3,4,5-Tetrahydro-1,4-Benzoxazepine-4-Carboxylate has favorable absorption properties in vitro. However, further research is needed to evaluate its bioavailability and metabolic stability in vivo. Preclinical studies are currently underway to assess its safety profile and potential toxicity.

The application of computational chemistry tools has provided valuable insights into the molecular interactions of this compound. Molecular docking studies suggest that it may bind to several key protein targets associated with inflammation and oxidative stress. These findings align with experimental data showing its anti-inflammatory and antioxidant activities.

In conclusion, Benzyl 7-Hydroxy-2,3,4,5-Tetrahydro-1,4-Benzoxazepine-4-Carboxylate represents a promising lead compound for further exploration in drug discovery efforts. Its unique structure and potential bioactivity make it a valuable addition to the arsenal of compounds being investigated for therapeutic applications.